Cas no 1536281-50-1 (2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine
• CAS No: 1536281-50-1
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5844411
• PubChem ID: 66159972
• Update Time: 2025-06-27

2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(2-bromo-5-chlorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 2-bromo-5-chloro-N-methyl-
• 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine
• 1536281-50-1
• AKOS015503055
• EN300-1893329

• Inchi： 1S/C9H11BrClN/c1-12-5-4-7-6-8(11)2-3-9(7)10/h2-3,6,12H,4-5H2,1H3
• InChI Key： DVPCBYBIXZBALJ-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 287.9±25.0 °C(Predicted)
• pka: 9.93±0.10(Predicted)

Additional information on 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine

2-(2-Bromo-5-Chlorophenyl)Ethyl(Methyl)Amine: A Comprehensive Overview

The compound 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine, identified by the CAS number 1536281-50-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a chlorine atom, and an amine group in a single molecule. The bromine and chlorine substituents are strategically positioned on the aromatic ring, while the amine group is attached to an ethyl chain. This combination makes the compound highly versatile and valuable in various chemical applications.

Recent studies have highlighted the importance of 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine in drug discovery and development. The presence of halogens like bromine and chlorine on the aromatic ring enhances the molecule's reactivity and selectivity, making it an ideal candidate for use in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive compounds with specific pharmacological properties. For instance, the compound has been utilized in the synthesis of inhibitors for certain enzymes, demonstrating its role in advancing therapeutic interventions.

The synthesis of 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine involves a series of carefully designed reactions. One common approach is the nucleophilic substitution reaction, where the bromine atom acts as a leaving group. This method allows for the incorporation of various functional groups into the molecule, thereby expanding its chemical diversity. Another notable synthesis pathway involves the use of transition metal catalysts to facilitate coupling reactions, enabling the construction of complex molecular architectures.

In terms of physical properties, 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine exhibits a melting point of approximately 68°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under different environmental conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme temperatures or prolonged exposure to light.

The application of 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine extends beyond medicinal chemistry. It has been employed as an intermediate in the synthesis of advanced materials, including polymers and nanoparticles. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit unique mechanical properties under specific environmental stimuli. Such applications underscore its versatility and importance in modern material science.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine's properties. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the presence of halogens significantly influences its reactivity and electronic distribution. These findings have been instrumental in guiding experimental studies aimed at optimizing its use in various chemical processes.

In conclusion, 2-(2-bromo-5-chlorophenyl)ethyl(methyl)amine is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in contemporary chemical research. As scientists continue to explore its potential, this compound is expected to contribute even more significantly to fields such as drug discovery, material science, and chemical engineering.